Cas no 313395-99-2 (8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure
313395-99-2 structure
Product Name:8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:313395-99-2
MF:C21H19ClN4O2S
MW:426.919162034988
CID:5755263
PubChem ID:1115605
Update Time:2023-11-21

8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • Oprea1_776556
    • STK834201
    • SR-01000424813-1
    • AB00131492-02
    • F0374-0002
    • AKOS000577999
    • 8-[(4-chlorobenzyl)sulfanyl]-3-methyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
    • Oprea1_626609
    • SR-01000424813
    • 8-((4-chlorobenzyl)thio)-3-methyl-7-(4-methylbenzyl)-1H-purine-2,6(3H,7H)-dione
    • EU-0070568
    • 313395-99-2
    • 8-[(4-chlorophenyl)methylsulfanyl]-3-methyl-7-[(4-methylphenyl)methyl]purine-2,6-dione
    • 8-((4-chlorobenzyl)thio)-3-methyl-7-(4-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
    • 1H-Purine-2,6-dione, 8-[[(4-chlorophenyl)methyl]thio]-3,7-dihydro-3-methyl-7-[(4-methylphenyl)methyl]-
    • 8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • Inchi: 1S/C21H19ClN4O2S/c1-13-3-5-14(6-4-13)11-26-17-18(25(2)20(28)24-19(17)27)23-21(26)29-12-15-7-9-16(22)10-8-15/h3-10H,11-12H2,1-2H3,(H,24,27,28)
    • InChI Key: GACDSWQMTHFUOV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC2=C(C(NC(N2C)=O)=O)N1CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 426.0917247g/mol
  • Monoisotopic Mass: 426.0917247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 92.5Ų

8-{(4-chlorophenyl)methylsulfanyl}-3-methyl-7-(4-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>

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F0374-0002-10mg
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